Cas no 6632-05-9 (1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one)

• Product Name: 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one
• CAS No: 6632-05-9
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1708914
• PubChem ID: 245736
• Update Time: 2025-05-22

1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenyl-1h-pyrazol-3-one
• 1,3-diphenylpyrazol-5-one
• 1,3-diphenyl-pyrazolin-5-one
• 2,5-diphenyl-1,2-dihydro-pyrazol-3-one
• 1,3-diphenyl-5-pyrazolone
• 2,5-Diphenyl-1,2-dihydro-pyrazol-3-on
• 2-phenyl-5-phenyl-pyrazol-3-one
• 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one
• 1,3-diphenylpyrazol-5-one; 1,3-diphenyl-pyrazolin-5-one; 2,5-diphenyl-1,2-dihydro-pyrazol-3-one; 1,3-diphenyl-5-pyrazolone; 2,5-Diphenyl-1,2-dihydro-pyrazol-3-on; 2-phenyl-5-phenyl-pyrazol-3-one; 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one;
• DTXSID00984896
• 2,5-diphenyl-2,3-dihydro-1H-pyrazol-3-one
• SR-01000222048-1
• F1990-0003
• 114138-49-7
• NSC57963
• BIM-0000466.P001
• 2,5-Diphenyl-2H-pyrazol-3-ol
• SMSF0008640
• SR-01000222048
• SCHEMBL23401834
• BBL038145
• 2-phenyl-5-phenylpyrazol-3-one
• NS00081640
• HMS3087K06
• STK350531
• AKOS000309890
• 5E-933
• 2-phenyl-5-phenyl-(3H)-pyrazol-3-one
• BBL040483
• 1T-1152
• NSC-57963
• CS-0321301
• STK049223
• G62553
• XUGMZXWEBJJQID-UHFFFAOYSA-N
• CHEMBL3145238
• 6632-05-9
• 1,3-diphenyl-1H-pyrazol-5-ol
• DTXSID10901993
• CS-0331444
• CBMicro_000536
• 2,5-diphenyl-1,2-dihydro-3H-pyrazol-3-one
• MLS002667933
• MFCD01809940
• CB01779
• DS-003707
• SNJ
• NoName_1188
• SMR001469381
• AKOS000313098
• CHEMBL1705966
• SCHEMBL2085581
• 5-hydroxy-3-phenyl-1-(phenyl)-1h-pyrazole

• Inchi： 1S/C15H12N2O/c18-15-11-14(12-7-3-1-4-8-12)16-17(15)13-9-5-2-6-10-13/h1-11,16H
• InChI Key： XUGMZXWEBJJQID-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34
• LogP: 2.83260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one

Comprehensive Overview of 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one (CAS No. 6632-05-9): Properties, Applications, and Innovations

1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one (CAS No. 6632-05-9) is a heterocyclic organic compound with a pyrazolone core structure. This compound has garnered significant attention in pharmaceutical and material science research due to its unique chemical properties and versatile applications. The pyrazolone derivatives family, to which this compound belongs, is widely studied for its potential in drug development, particularly in anti-inflammatory and analgesic agents. Researchers are increasingly exploring its role in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly industrial processes.

The molecular structure of 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one features two phenyl groups attached to the pyrazolone ring, enhancing its stability and reactivity. This structural configuration makes it a valuable intermediate in organic synthesis. Recent studies highlight its utility in catalysis and polymer chemistry, where it acts as a ligand or a building block for advanced materials. With the rise of AI-driven drug discovery, computational chemists are leveraging machine learning to predict novel applications for this compound, further expanding its potential.

In the pharmaceutical industry, 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one is investigated for its bioactive properties. Its derivatives exhibit promising results in oxidative stress modulation and enzyme inhibition, making it a candidate for therapeutic development. The compound's compatibility with biodegradable polymers also opens doors for biomedical applications, such as drug delivery systems. As consumers prioritize health and wellness, researchers are examining its safety profile and efficacy in preclinical models.

From an industrial perspective, the demand for high-performance additives and specialty chemicals has driven innovation around this compound. Its thermal stability and solubility characteristics make it suitable for coatings, adhesives, and electronic materials. Companies are investing in scalable synthesis methods to meet market needs while adhering to REACH compliance and other regulatory standards. Environmental concerns have also spurred interest in waste reduction techniques during its production.

Emerging trends in nanotechnology and smart materials have further elevated the relevance of 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one. Its integration into hybrid nanocomposites enhances mechanical and electrical properties, catering to sectors like renewable energy and flexible electronics. Additionally, its photophysical traits are being explored for OLEDs and sensors, addressing the growing demand for energy-efficient technologies.

In summary, 1,2-Dihydro-2,5-diphenyl-3H-pyrazol-3-one (CAS No. 6632-05-9) represents a multifaceted compound with broad scientific and industrial implications. Its adaptability across disciplines—from medicine to advanced materials—positions it as a key player in future innovations. As research continues to uncover its untapped potential, this compound remains at the forefront of cutting-edge chemistry and technology-driven solutions.